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Compound of Interest

Compound Name: (Rac)-Atropine-d3

Cat. No.: B15141964 Get Quote

Essential Safety and Handling Guide for (Rac)-
Atropine-d3
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

(Rac)-Atropine-d3. The following procedures are designed to ensure the safe execution of

laboratory operations involving this compound.

(Rac)-Atropine-d3 is a deuterated form of atropine. While specific safety data for this labeled

compound is limited, the precautionary measures outlined below are based on the known

hazards of atropine and atropine sulfate. Atropine is a toxic alkaloid, and exposure can lead to

severe adverse health effects.[1][2][3][4]

Hazard Identification and Personal Protective
Equipment (PPE)
(Rac)-Atropine-d3 is a potent and toxic substance that requires stringent safety protocols to

prevent accidental exposure. The primary routes of exposure are inhalation, ingestion, and skin

or eye contact.[3][4]

Recommended Personal Protective Equipment (PPE):
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Respiratory Protection: For handling the powdered form, a NIOSH-approved respirator with a

particulate filter is mandatory to prevent inhalation of dust particles.[3][5] Operations should

be conducted in a certified chemical fume hood or a glove box.

Eye and Face Protection: Chemical safety goggles and a face shield are required to protect

against splashes and airborne particles.[6][7]

Skin Protection: A lab coat, disposable coveralls, and double-gloving with chemically

resistant gloves (e.g., nitrile) are necessary.[7] Ensure gloves are changed frequently and

immediately if contaminated.

Footwear: Closed-toe shoes are required in the laboratory.

Quantitative Toxicity and Exposure Data
The following table summarizes key quantitative data for atropine, which should be used as a

conservative reference for handling (Rac)-Atropine-d3.
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Data Point Value Species/Conditions Reference

Oral LD50 500 mg/kg Rat [8][9]

75 mg/kg Mouse [2][8]

Intraperitoneal LD50 280 mg/kg Rat [8][9]

30 mg/kg Mouse [8]

Subcutaneous LD50 250 mg/kg Rat [8]

428 mg/kg Mouse [8]

Occupational

Exposure Limit (OEL)

for Atropine Sulfate

2 µg/m³ (TWA) Pfizer OEL [7][10]

4 µg/m³ (TWA) Pfizer OEL [11]

Incapacitating Dose

(Human)
10 to 20 mg Per person [1]

Estimated Lethal

Dose (Human, Oral)
453 mg Per person [1]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Weighing:

Conduct all handling of powdered (Rac)-Atropine-d3 within a certified chemical fume hood
or a glove box to minimize inhalation risk.
Before use, ensure the work area is clean and free of clutter.
Use a dedicated set of spatulas and weighing papers for this compound.
Weigh the desired amount of the powder carefully to avoid generating dust.

2. Dissolving the Compound:

Add the solvent to the weighed powder slowly to avoid splashing.
If sonication is required, ensure the vial is securely capped and sealed.
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(Rac)-Atropine-d3 is soluble in solvents such as ethanol, DMSO, and DMF.[12]

3. Experimental Use:

Clearly label all solutions containing (Rac)-Atropine-d3 with the compound name,
concentration, solvent, and date of preparation.
When transferring solutions, use appropriate pipettes and ensure a firm grip to prevent spills.

Emergency Response Plan
Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes.[3] Remove contaminated clothing. Seek immediate medical attention.

[3]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open.[3] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, perform artificial respiration. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

[3] Seek immediate medical attention immediately.[3]

Spill:

Evacuate the area and restrict access.

Wear appropriate PPE, including respiratory protection.

For small spills of the powder, gently cover with an absorbent material to avoid raising

dust, then carefully scoop into a labeled waste container.

For liquid spills, absorb with an inert material and place in a sealed container for disposal.

Clean the spill area thoroughly with a suitable decontaminating solution.

Disposal Plan
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Waste Generation: All materials that have come into contact with (Rac)-Atropine-d3,

including gloves, weighing papers, pipette tips, and contaminated labware, must be

considered hazardous waste.

Waste Collection: Collect all solid and liquid waste in clearly labeled, sealed, and puncture-

resistant containers.

Disposal Procedure: Dispose of all hazardous waste in accordance with local, state, and

federal regulations. Contact your institution's Environmental Health and Safety (EHS)

department for specific disposal protocols.

Preparation Handling Cleanup & Disposal

Don PPE Prepare Fume Hood/Glove Box Weigh (Rac)-Atropine-d3Proceed to Handling Dissolve Compound Perform Experiment Decontaminate Work Area Segregate Hazardous Waste Dispose of Waste via EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling of (Rac)-Atropine-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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